Cas no 1804835-65-1 (3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804835-65-1
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4829913
• Update Time: 2025-05-20

3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-4-1-6(15)5(3-14)13-7(4)16-8(10,11)12/h1,3,15H,2H2
• InChI Key： VOKRHTIGJFXCKG-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C=O)N=C1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804835-65-1)

3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is a highly versatile and significant compound in the field of pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. Its unique structural features, including a bromomethyl group, a hydroxy moiety, and a trifluoromethoxy substituent on a pyridine backbone, make it an invaluable intermediate for the development of novel therapeutic agents. The compound's molecular formula and CAS number (1804835-65-1) provide a precise identifier for researchers and manufacturers engaged in synthetic chemistry and drug discovery.

The presence of the bromomethyl group in this compound allows for facile functionalization via nucleophilic substitution reactions, enabling the construction of more complex molecules. This reactivity is particularly useful in medicinal chemistry, where the introduction of new functional groups can modulate biological activity. Additionally, the hydroxy group can participate in hydrogen bonding interactions, which are critical for molecule-receptor binding affinity in drug design. The trifluoromethoxy substituent introduces electron-withdrawing effects and can influence both the electronic properties and metabolic stability of the resulting derivatives.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines serve as privileged scaffolds in drug design, with numerous approved drugs featuring this heterocycle. The compound 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804835-65-1) exemplifies how structural modifications can enhance pharmacological properties. For instance, trifluoromethoxy groups are frequently incorporated into drug candidates to improve lipophilicity and metabolic stability, while hydroxyl groups can enhance solubility and binding interactions.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of a reactive bromomethyl group and an electron-deficient pyridine ring allows for precise tuning of molecular properties to achieve high selectivity against specific kinases. Moreover, the hydroxy group can be exploited to form hydrogen bonds with protein residues, further enhancing binding affinity. These features make it an attractive building block for designing next-generation anticancer agents.

The pharmaceutical industry has also explored this compound for its potential in developing antiviral and anti-inflammatory drugs. Pyridine derivatives have shown promise in inhibiting viral proteases and enzymes involved in inflammatory pathways. The structural motifs present in 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804835-65-1) align well with these biological targets, providing a scaffold for further derivatization to achieve desired pharmacological effects.

Synthetic chemists have leveraged this compound's reactivity to develop novel methodologies for constructing complex heterocyclic frameworks. The bromomethyl group enables cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug synthesis. Additionally, the aldehyde functionality at the 6-position allows for condensation reactions with various nucleophiles, enabling diversification of the molecular structure. These synthetic strategies have been applied to generate libraries of pyridine-based compounds for high-throughput screening.

The influence of fluorine atoms on drug-like properties cannot be overstated. The trifluoromethoxy group enhances lipophilicity while maintaining metabolic stability, making it a preferred substituent in many drug candidates. This property is particularly relevant in designing small-molecule inhibitors that must navigate biological membranes efficiently. Furthermore, fluorine atoms can modulate electronic effects through induction and resonance interactions, influencing both potency and selectivity.

In conclusion, 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804835-65-1) represents a cornerstone molecule in pharmaceutical chemistry due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing bioactive compounds underscores its importance in drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for pyridine derivatives, this compound will undoubtedly remain a valuable asset for medicinal chemists seeking to develop innovative therapeutic agents.